Cas no 1420985-67-6 (2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride)
1420985-67-6 structure
Product Name:2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride
CAS No:1420985-67-6
MF:C13H22ClN3OS
MW:303.85128068924
CID:2167634
Update Time:2023-08-05
2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride
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- Inchi: 1S/C13H21N3OS.ClH/c1-18-13-15-9-7-12(16-13)17-10-4-6-11-5-2-3-8-14-11;/h7,9,11,14H,2-6,8,10H2,1H3;1H
- InChI Key: WYQVXVLPBXZSBJ-UHFFFAOYSA-N
- SMILES: Cl.S(C)C1=NC=CC(=N1)OCCCC1CCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 230
- Topological Polar Surface Area: 72.3
2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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